N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C21H21FN2O4/c22-17-4-2-1-3-16(17)21(26)24-9-7-14(8-10-24)12-23-20(25)15-5-6-18-19(11-15)28-13-27-18/h1-6,11,14H,7-10,12-13H2,(H,23,25)
• InChI Key: FAZUVHDZFCMTTE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC3=C(C=C2)OCO3)C(=O)C4=CC=CC=C4F
• Molecular Formula: C21H21FN2O4
• Molecular Weight: 384.4 g/mol

Description

The compound “N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide” is a chemical compound with the CAS Number: 1185296-35-8 and a linear formula of C16H27Cl2FN2O. It is offered by several chemical suppliers for research purposes.

Synthesis Analysis

Piperidones, which are precursors to the piperidine ring, a ubiquitous moiety in many alkaloid natural products and drug candidates, are of particular interest due to their unique biochemical properties. In general, piperidones were prepared from a domino reaction of aldehyde, ketone, and ammonium acetate in alcohol by reflux heating on a water bath for 6 hours, even 1 day.

Molecular Structure Analysis

The molecular weight of the compound is 384.407. The compound has a complex structure with a piperidine ring, a benzodioxole ring, and a carboxamide group.

Chemical Reactions Analysis

The compound is part of a series of novel benzamide derivatives, altering the 4-fluorophenylalkyl moiety in cisapride. These compounds were synthesized for high 5-HT4 receptor binding affinities.

Physical And Chemical Properties Analysis

The compound has a linear formula of C16H27Cl2FN2O and a molecular weight of 384.407.

Scientific Research Applications

Pharmacokinetics and Metabolism

• Disposition and Metabolism in Humans : N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868) is an orexin 1 and 2 receptor antagonist developed for treating insomnia. Studies on its disposition and metabolism in humans revealed principal elimination via feces and identification of metabolites indicating extensive metabolism, providing insights into drug disposition pathways (Renzulli et al., 2011).

Receptor Antagonism

• Development of Fluorine-18-labeled 5-HT1A Antagonists : Research into fluorinated derivatives of WAY 100635 led to the development of compounds with potential applications in imaging serotonin receptor distribution, demonstrating the utility of structural modifications for enhancing pharmacokinetic properties and receptor specificity (Lang et al., 1999).

Antimicrobial and Antituberculosis Activity

• Thiazole-aminopiperidine Hybrid Analogues : A series of compounds were designed and synthesized for their in vitro activity against Mycobacterium smegmatis and Mycobacterium tuberculosis, showcasing the approach to identifying new therapeutic options for tuberculosis treatment (Jeankumar et al., 2013).

Antipsychotic Potential

• Benzamides as Multireceptor Antipsychotics : A study synthesized benzamides with potent dopamine D2, serotonin 5-HT1A, and 5-HT2A receptor properties, evaluated as potential antipsychotics. This research underscores the significance of targeting multiple receptors to achieve desired therapeutic effects in psychiatric disorders (Yang et al., 2016).

Mechanism of Action

The compound was synthesized as a 5-HT4 receptor agonist. 5-HT4 receptor agonists are used for their prokinetic activities.